3-Thioureido-benzenesulfonamide

• CAS RN: 5657-42-1
• Molecular Formula: C7H9N3O2S2
• Molecular Weight: 231.3 g/mol
• IUPAC Name: (3-sulfamoylphenyl)thiourea
• InChI: InChI=1S/C7H9N3O2S2/c8-7(13)10-5-2-1-3-6(4-5)14(9,11)12/h1-4H,(H3,8,10,13)(H2,9,11,12)
• InChI Key: RHQOJJGJLHNWMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)N)NC(=S)N

Description

3-Thioureido-benzenesulfonamide is a useful research compound. Its molecular formula is C7H9N3O2S2 and its molecular weight is 231.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10 g (48 mmol) 3-Amino-benzenesulfonamide hydrochloride in 100 ml THF and 8.2 ml (48 mmol) N,N-Diisopropylethylamine was treated with 6.45 ml (48 mmol) benzoyl isothiocyanate and allowed to stir at room temperature. After evaporation to dryness the residue was suspended in diethyl ether. The precipitate was filtered off, dried and suspended in 130 ml methanol and 100 ml THF. K2CO3 (130 mmol) in 45 ml water was added and the mixture was stirred for 60 h at room temperature. The mixture was evaporated to drynes and the residue was treated with water and extracted with ethyl acetate. The combined organic layers were dried with MgSO4 filtered and evaporated to dryness. After suspending the residue in diethyl ether, filtration and drying 8.4 g (76%) of the title compound was obtained as white solid.